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Core Decay Characteristics of Germanium-68
Germanium-68 is a synthetic radioisotope that decays exclusively via electron capture to

Gallium-68 (Ga-68).[1][2][3] This decay process is foundational to the operation of Ge-68/Ga-

68 generators, which are crucial for providing the short-lived positron-emitting isotope Ga-68 for

Positron Emission Tomography (PET).[2][4]

The decay of Ge-68 is a 100% transition to the ground state of Ga-68.[1] The energy released

in this decay (Q value) is approximately 106.9 keV.[1] The daughter nuclide, Ga-68, has a short

half-life of about 67.8 minutes and decays to the stable Zinc-68.[1][5]

Half-Life Determinations
The half-life of Ge-68 has been the subject of numerous studies. Early measurements provided

the first estimates, which have been refined over decades with increasingly precise

instrumentation. A 1956 study by Crasemann et al. involved measurements over 300 days

using a Geiger tube.[2] Another early determination was conducted by Rudstam in the same

year.[2] The currently accepted value from the Decay Data Evaluation Project (DDEP) is

270.95 ± 0.26 days, which was heavily influenced by more precise measurements from the

1980s and 1990s.[2]

Table 1: Reported Half-Life Values for Germanium-68
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Investigator(s) Year Half-Life (Days)
Experimental
Method

H.H. Hopkins Jr. 1950
Value not specified in

snippets

Method not specified

in snippets[1]

Crasemann et al. 1956
Value not specified in

snippets
Geiger Tube[2]

Rudstam 1956
Value not specified in

snippets

Method not specified

in snippets[2]

Waters et al. 1981 270.82 ± 0.27 Ionization Chamber[2]

Schönfeld et al. 1994
Value consistent with

DDEP
Ionization Chamber[2]

DDEP Evaluated

Value
1996 270.95 ± 0.26 Weighted Mean[2][6]

Bergeron et al. 2017 271.14 ± 0.15
NaI(Tl) Well

Counter[2]

Bergeron et al. 2017 271.07 ± 0.12
Pressurized Ionization

Chamber[2]

Electron Capture and Subsequent Emissions
The electron capture decay of Ge-68 results in the emission of characteristic X-rays and Auger

electrons from the Gallium atom as the electron vacancies are filled.

Table 2: Germanium-68 Electron Capture Data

Transition Energy (keV) Probability (%) Nature

EC to Ga-68 ground

state
106.9 ± 2.4 100 Allowed[1]

Table 3: Atomic Radiations Following Ge-68 Decay (Gallium)
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Radiation Type Energy (keV)
Photons per 100
Disintegrations

XL X-rays 0.959 - 1.303 1.490 ± 0.024[1]

XKα2 X-ray 9.225 13.25 ± 0.15[1]

XKα1 X-ray 9.252 25.74 ± 0.26[1]

XKβ X-rays 10.26 - 10.37 5.65 ± 0.08[1]

Table 4: Auger Electron Emissions Following Ge-68 Decay (Gallium)

Electron Type Energy (keV)
Electrons per 100
Disintegrations

Auger L 0.8 - 1.3 121.8 ± 0.7[1]

Auger K 7.7 - 10.4 41.7 ± 0.5[1]

Early Experimental Protocols
The characterization of Ge-68 decay relied on several key experimental procedures, from its

production to the measurement of its radioactive emissions.

Production of Germanium-68
Early productions of Ge-68 were typically achieved through charged-particle bombardment of

specific targets in a cyclotron or other particle accelerator.

Method 1: Alpha Bombardment of Zinc: A common method involved bombarding a zinc

target with alpha particles.[2] The specific nuclear reaction is Zn-66(α,2n)Ge-68.[1]

Method 2: Proton Bombardment of Gallium: Another established production route is the

bombardment of a gallium target with protons, inducing the Ga-69(p,2n)Ge-68 reaction.[1]

Following bombardment, the Ge-68 had to be chemically separated from the target material

and any other reaction byproducts.
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Half-Life Measurement Protocol (Ionization Chamber)
The determination of a long half-life like that of Ge-68 requires stable instrumentation and

measurements taken over a period spanning multiple half-lives. A typical workflow using an

ionization chamber is as follows:

Source Preparation: A solution containing Ge-68 is prepared and flame-sealed in a

borosilicate glass ampoule to prevent any loss of material.[2] The initial activity is typically on

the order of several MBq.[2]

Equilibrium Establishment: The source is allowed to sit for a period (e.g., 30 days) to ensure

that the daughter nuclide, Ga-68, reaches secular equilibrium with the Ge-68 parent.[2] In

this state, the activity of the daughter matches that of the parent, and the entire sample

subsequently decays with the half-life of the parent.

Measurement: The ampoule is placed in a pressurized ionization chamber. This instrument

measures the current produced by the ionization of gas inside the chamber, which is

proportional to the activity of the source.

Long-Term Monitoring: The ionization current is measured repeatedly over a long period

(e.g., >1.3 half-lives, or over a year).[2] To compensate for instrumental drift and

environmental effects, measurements are often taken relative to a long-lived reference

source, such as Radium-226.[2]

Data Analysis: The natural logarithm of the measured current (or the ratio to the reference

source) is plotted against time. The data points are fitted to a linear equation. The slope of

this line is equal to the decay constant (λ) of Ge-68.

Half-Life Calculation: The half-life (T₁/₂) is calculated from the decay constant using the

formula: T₁/₂ = -ln(2) / slope.
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Source Preparation & Equilibration

Measurement Campaign

Data Analysis

Prepare Ge-68 Solution

Seal in Ampoule

Allow for Parent-Daughter
Equilibrium (≥30 days)

Place Ampoule in
Ionization Chamber

Measure Ionization Current
vs. Reference Source

Repeat Measurements
Periodically (>1 Year)

Plot ln(Current) vs. Time

Perform Linear Fit

Calculate Decay Constant
(λ = -slope)

Calculate Half-Life
(T₁/₂ = ln(2)/λ)
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Ge-68/Ga-68 Generator Principle
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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